Cas no 1782596-93-3 (3-amino-2-(3-bromo-2-methoxyphenyl)propanoic acid)

• Product Name: 3-amino-2-(3-bromo-2-methoxyphenyl)propanoic acid
• CAS No: 1782596-93-3
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 5999346
• PubChem ID: 82626073
• Update Time: 2025-08-05

3-amino-2-(3-bromo-2-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(3-bromo-2-methoxyphenyl)propanoic acid
• 1782596-93-3
• EN300-1938697

• Inchi： 1S/C10H12BrNO3/c1-15-9-6(3-2-4-8(9)11)7(5-12)10(13)14/h2-4,7H,5,12H2,1H3,(H,13,14)
• InChI Key： GXLWQKXRWMXJDR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC)C(C(=O)O)CN

Computed Properties

• Exact Mass: 273.00006g/mol
• Monoisotopic Mass: 273.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-2-(3-bromo-2-methoxyphenyl)propanoic acid

Research Brief on 3-amino-2-(3-bromo-2-methoxyphenyl)propanoic acid (CAS: 1782596-93-3): Recent Advances and Applications

3-amino-2-(3-bromo-2-methoxyphenyl)propanoic acid (CAS: 1782596-93-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo-methoxyphenyl and amino-propanoic acid moieties, serves as a critical intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The compound's structural features make it a promising candidate for targeting specific biological pathways, and its synthesis and derivatization have been the focus of several innovative research efforts.

One of the most notable advancements in the study of 3-amino-2-(3-bromo-2-methoxyphenyl)propanoic acid is its role in the design of novel kinase inhibitors. Kinases are pivotal in cellular signaling, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have demonstrated that derivatives of this compound exhibit selective inhibition against specific kinase targets, offering a potential avenue for the development of targeted therapies. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted the compound's efficacy in inhibiting aberrant kinase activity in vitro, with promising results in preclinical models.

In addition to its applications in kinase inhibition, 3-amino-2-(3-bromo-2-methoxyphenyl)propanoic acid has been investigated for its potential in modulating G-protein-coupled receptors (GPCRs). GPCRs are a large family of cell surface receptors involved in various physiological processes, and they represent a major target for pharmaceutical intervention. Preliminary findings suggest that this compound can serve as a scaffold for the development of GPCR ligands with enhanced selectivity and potency. These findings are particularly relevant for the treatment of neurological and metabolic disorders, where GPCR modulation is a key therapeutic strategy.

The synthesis of 3-amino-2-(3-bromo-2-methoxyphenyl)propanoic acid has also seen significant improvements in recent years. Advances in catalytic methods and green chemistry have enabled more efficient and sustainable production of this compound. For example, a study in Organic Letters detailed a novel catalytic asymmetric synthesis route that yields the compound with high enantiomeric purity, which is crucial for its application in chiral drug development. Such methodological innovations not only enhance the accessibility of the compound but also reduce the environmental impact of its production.

Looking ahead, the potential of 3-amino-2-(3-bromo-2-methoxyphenyl)propanoic acid in drug discovery and development appears vast. Ongoing research is exploring its utility in other therapeutic areas, such as antimicrobial and antiviral applications. Furthermore, the integration of computational modeling and high-throughput screening techniques is expected to accelerate the identification of new derivatives with optimized pharmacological properties. As the field continues to evolve, this compound is likely to remain a focal point of interdisciplinary research, bridging the gap between chemical synthesis and biological application.